Cas no 848733-25-5 (4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
• CAS No: 848733-25-5
• MF: C₂₇H₂₇N₃O₂
• MW: 425.522186517715
• CID: 6589587
• PubChem ID: 4669403
• Update Time: 2025-06-15

4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
• 4-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-[1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl]-1-(2-methylphenyl)-
• F3243-0898
• AKOS001530220
• 848733-25-5
• AKOS016259146
• 4-{1-[2-(4-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
• Z274572126
• 1-(o-tolyl)-4-(1-(2-(p-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C27H27N3O2/c1-19-11-13-22(14-12-19)32-16-15-29-25-10-6-4-8-23(25)28-27(29)21-17-26(31)30(18-21)24-9-5-3-7-20(24)2/h3-14,21H,15-18H2,1-2H3
• InChI Key： FDHDQOMUDWIMJB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)CC(C2N(CCOC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 425.21032711g/mol
• Monoisotopic Mass: 425.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 713.5±60.0 °C(Predicted)
• pka: 4.88±0.10(Predicted)

Additional information on 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one

Introduction to 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 848733-25-5 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The molecular structure of 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its unique pharmacological properties. This introduction delves into the compound's structure, synthesis, potential applications, and its relevance to the latest advancements in medicinal chemistry.

The molecular backbone of this compound consists of a pyrrolidinone ring fused with a benzodiazole moiety, both of which are well-documented for their role in various biological processes. The presence of a 4-methylphenoxyethyl side chain adds an additional layer of complexity, influencing both the solubility and bioavailability of the molecule. This structural motif has been strategically designed to interact with specific biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) activity. The benzodiazole ring is particularly noted for its anxiolytic and sedative effects, which have been widely exploited in the treatment of anxiety disorders and insomnia. The incorporation of this moiety into the 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one structure suggests potential therapeutic benefits in these areas. Moreover, the 2-methylphenyl group enhances lipophilicity, which can improve blood-brain barrier penetration—a crucial factor for CNS drugs.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The formation of the pyrrolidinone ring is a critical step, often achieved through cyclization reactions. Subsequent functionalization with the benzodiazole moiety and the 4-methylphenoxyethyl side chain further refines the molecule's pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of heterocyclic rings and diverse functional groups provides numerous opportunities for structural modifications. Researchers have been exploring derivatives of this molecule to enhance its binding affinity and selectivity towards specific receptors. For instance, modifications to the 4-methylphenoxyethyl side chain have shown promise in improving metabolic stability and reducing off-target effects.

The latest research in chemical biology has highlighted the importance of understanding molecular interactions at an atomic level. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in elucidating how this compound interacts with biological targets. These studies have revealed that the benzodiazole ring and the pyrrolidinone moiety form critical hydrogen bonds with key residues on the target protein, while the side chains contribute to hydrophobic interactions.

Preclinical studies have begun to explore the pharmacological effects of 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one. Initial findings suggest that it exhibits potent anxiolytic properties without significant sedation at therapeutic doses. This is a desirable characteristic for treating anxiety disorders, as it allows patients to maintain cognitive function while alleviating symptoms. Additionally, preliminary data indicate that the compound may have neuroprotective effects, which could be beneficial in conditions like Alzheimer's disease.

The development of novel pharmaceutical agents relies heavily on innovative synthetic methodologies and structural optimization strategies. The case of 4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one exemplifies how interdisciplinary approaches can lead to significant breakthroughs. By integrating knowledge from organic chemistry, medicinal chemistry, and computational biology, researchers can design molecules with tailored properties for specific therapeutic applications.

In conclusion, 848733-25-5 represents a structurally complex and pharmacologically interesting compound with potential applications in treating CNS disorders. Its unique combination of heterocyclic rings and functional groups makes it a valuable scaffold for drug discovery efforts. As research continues to uncover new insights into molecular interactions and target mechanisms, compounds like this one will play a crucial role in developing next-generation therapeutics.